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Compound of Interest

Compound Name: Triallylsilane

Cat. No.: B075335 Get Quote

For researchers, scientists, and drug development professionals, the safe handling and

disposal of reactive chemical reagents like Triallylsilane are critical for ensuring both personal

safety and environmental compliance. This guide provides essential, immediate safety and

logistical information for the proper management and disposal of Triallylsilane, from handling

to final disposition.

Immediate Safety and Handling Protocols
Before any disposal procedure, it is imperative to handle Triallylsilane with the utmost care in

a well-ventilated area, such as a chemical fume hood. Adherence to appropriate personal

protective equipment (PPE) protocols is mandatory.

Eye Protection: Wear chemical safety goggles and a face shield to protect against splashes.

[1]

Skin Protection: Wear flame-retardant antistatic protective clothing and appropriate chemical-

resistant gloves (e.g., nitrile rubber) to prevent skin contact.[2]

Respiratory Protection: If vapors or aerosols are generated, a NIOSH/MSHA or European

Standard EN 149 approved respirator is required.[1][2]

Handling: Use only non-sparking tools and ensure all equipment is properly grounded and

bonded to prevent static discharge. Keep containers tightly closed in a cool, dry, and well-

ventilated place.[2][3]
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Quantitative Data Summary
The following table summarizes key quantitative data for Triallylsilane, which is crucial for risk

assessment and safe handling.

Property Value Source

CAS Number 102-70-5 N/A

Molecular Formula C9H16Si N/A

Boiling Point 107 - 108 °C (225 - 226 °F)

Density 0.728 g/mL at 25 °C (77 °F)

Flash Point -6 to -3 °C (21.2 to 26.6 °F) [3]

GHS Classification

Flammable Liquid (Category

2), Skin Irritation (Category 2),

Eye Irritation (Category 2A),

Specific Target Organ Toxicity -

Single Exposure (Category 3,

Respiratory system)

Step-by-Step Disposal Procedure
The disposal of Triallylsilane must be conducted in compliance with all federal, state, and local

environmental regulations. Never dispose of this chemical down the drain or in regular trash.

Waste Collection and Segregation:

Collect waste Triallylsilane, including any contaminated materials, in a designated and

properly labeled hazardous waste container.

Do not mix Triallylsilane waste with other waste streams, especially incompatible

materials like strong oxidizing agents.[3]

Containerization and Labeling:

Use a suitable, sealable container for the waste. If possible, use the original container.
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Clearly label the container as "Hazardous Waste - Triallylsilane" and include hazard

pictograms for flammable liquids and irritants.

Storage Pending Disposal:

Store the sealed waste container in a designated hazardous waste accumulation area.

This area must be cool, dry, well-ventilated, and away from sources of heat, sparks, or

open flames.

Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste

disposal company.[3][4]

Experimental Protocol: Small Spill Neutralization
For small spills of Triallylsilane, the following procedure should be followed immediately:

Ensure Safety: Evacuate all non-essential personnel from the area. Ensure adequate

ventilation and eliminate all ignition sources.

Containment: Cover drains to prevent the material from entering them.

Absorption: Use an inert, liquid-absorbent material (e.g., Chemizorb®, dry sand, or earth) to

absorb the spill.[2] Do not use combustible materials like paper towels.

Collection: Carefully collect the absorbed material using non-sparking tools and place it into

a designated hazardous waste container.

Decontamination: Clean the affected area thoroughly with a suitable solvent, and collect the

cleaning materials as hazardous waste.

Disposal: Dispose of the collected waste as described in the "Step-by-Step Disposal

Procedure" above.

Disposal Workflow Diagram
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Triallylsilane Disposal Workflow

Preparation & Assessment

Disposal & Spill Management
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End: Professional Disposal
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Caption: Workflow for the safe disposal of Triallylsilane waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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